Cas no 848814-27-7 (2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol)

2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol is a structurally complex organic compound featuring a dibenzothiazepine core linked to a piperazine moiety via an ethoxyethanol chain. This molecular architecture suggests potential utility in pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules targeting neurological or psychiatric disorders. The presence of the piperazine group enhances solubility and bioavailability, while the ethoxyethanol side chain may improve metabolic stability. Its well-defined synthetic pathway allows for high purity and reproducibility, making it suitable for rigorous preclinical studies. Researchers may explore its applications in drug discovery, particularly for compounds requiring a dibenzothiazepine scaffold with tailored pharmacokinetic properties.
2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol structure
848814-27-7 structure
Product Name:2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
CAS No:848814-27-7
MF:C21H27N3O3S
MW:401.522383928299
CID:2085767
PubChem ID:11338588
Update Time:2025-06-09

2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
    • 2-(2-amino-phenylsulfanyl)-phenyl-{4-(2-(2-hydroxyethoxy)ethyl)piperazin-1-yl}methanone
    • [2-[(2-Aminophenyl)thio]phenyl][4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]methanone (ACI)
    • Piperazine, 1-[2-[(2-aminophenyl)thio]benzoyl]-4-[2-(2-hydroxyethoxy)ethyl]- (9CI)
    • [2-(2-Aminophenyl)sulfanylphenyl]-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]methanone
    • (2-((2-Aminophenyl)sulfanyl)phenyl)(4-(2-(2-hydroxyethoxy)ethyl)piperazin-1-yl)methanone
    • Piperazine,1-[2-[(2-aminophenyl)thio]benzoyl]-4-[2-(2-hydroxyethoxy)ethyl]-
    • Methanone, (2-((2-aminophenyl)thio)phenyl)(4-(2-(2-hydroxyethoxy)ethyl)-1-piperazinyl)-
    • 1-[2-[(2-Aminophenyl)thio]benzoyl]-4-[2-(2-hydroxyethoxy)ethyl]-piperazine; [2-[(2-Aminophenyl)thio]phenyl][4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]-methanone; Quetiapine EP Impurity F
    • UNII-DKL8NTR9Y4
    • Methanone,[2-[(2-aminophenyl)thio]phenyl][4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]-
    • Quetiapine, open ring-
    • 848814-27-7
    • JPBFGXQLPAVCOY-UHFFFAOYSA-N
    • Quetiapine fumarate impurity F [EP]
    • SCHEMBL2083509
    • QUETIAPINE FUMARATE IMPURITY F [EP IMPURITY]
    • [2-(2-amino-phenylsulfanyl)-phenyl]-{4(2-(2-hydroxyethoxy)ethyl]piperazin-1-yl}methanone
    • Methanone, [2-[(2-aminophenyl)thio]phenyl][4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]-
    • DKL8NTR9Y4
    • 2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
    • Inchi： 1S/C21H27N3O3S/c22-18-6-2-4-8-20(18)28-19-7-3-1-5-17(19)21(26)24-11-9-23(10-12-24)13-15-27-16-14-25/h1-8,25H,9-16,22H2
    • InChI Key： JPBFGXQLPAVCOY-UHFFFAOYSA-N
    • SMILES： O=C(N1CCN(CCOCCO)CC1)C1C(SC2C(N)=CC=CC=2)=CC=CC=1

Computed Properties

  • Exact Mass: 401.17731291g/mol
  • Monoisotopic Mass: 401.17731291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 104Ų

2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol Security Information

2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D417105-25mg
2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
 848814-27-7
25mg
 $ 227.00 2023-09-07
TRC
D417105-250mg
2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
 848814-27-7
250mg
 $ 1748.00 2023-09-07
A2B Chem LLC
AH52568-25mg
Piperazine,1-[2-[(2-aminophenyl)thio]benzoyl]-4-[2-(2-hydroxyethoxy)ethyl]-
 848814-27-7
25mg
 $341.00 2024-04-19
A2B Chem LLC
AH52568-250mg
Piperazine,1-[2-[(2-aminophenyl)thio]benzoyl]-4-[2-(2-hydroxyethoxy)ethyl]-
 848814-27-7
250mg
 $1794.00 2024-04-19

2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol Production Method

Production Method 1

848814-26-6 848814-26-6
848814-27-7 848814-27-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide Solvents: Isopropanol ,  Ethylene glycol ;  12 - 16 h, reflux
Reference
Synthesis and characterization of pharmacopeial impurities of quetiapine hemifumarate: an antipsychotic drug
Kumar, K. Suneel; Reddy, K. Tatendra; Kanth, A. Vamsi; Omprakash, G.; Dubey, P. K., Organic Chemistry: An Indian Journal, 2012, 8(5), 164-178

2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol Raw materials

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2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol Related Literature

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848814-27-7 (2-(2-(4-(Dibenzob,f1,4thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol) Related Products

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